Cas no 1261939-05-2 (6-Amino-3-(2,4-dichlorophenyl)picolinic acid)
6-Amino-3-(2,4-dichlorophenyl)picolinic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-Amino-3-(2,4-dichlorophenyl)picolinic acid
-
- Inchi: 1S/C12H8Cl2N2O2/c13-6-1-2-7(9(14)5-6)8-3-4-10(15)16-11(8)12(17)18/h1-5H,(H2,15,16)(H,17,18)
- InChI Key: JDLXOEXNYZWRKB-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1C1=CC=C(N)N=C1C(=O)O)Cl
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 317
- XLogP3: 3.2
- Topological Polar Surface Area: 76.2
6-Amino-3-(2,4-dichlorophenyl)picolinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A022005603-250mg |
6-Amino-3-(2,4-dichlorophenyl)picolinic acid |
1261939-05-2 | 97% | 250mg |
$686.80 | 2022-03-01 | |
| Alichem | A022005603-500mg |
6-Amino-3-(2,4-dichlorophenyl)picolinic acid |
1261939-05-2 | 97% | 500mg |
$940.80 | 2022-03-01 | |
| Alichem | A022005603-1g |
6-Amino-3-(2,4-dichlorophenyl)picolinic acid |
1261939-05-2 | 97% | 1g |
$1,629.60 | 2022-03-01 |
6-Amino-3-(2,4-dichlorophenyl)picolinic acid Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 6-Amino-3-(2,4-dichlorophenyl)picolinic acid
Research Update on 6-Amino-3-(2,4-dichlorophenyl)picolinic acid (CAS: 1261939-05-2): Recent Advances and Applications
6-Amino-3-(2,4-dichlorophenyl)picolinic acid (CAS: 1261939-05-2) is a chemically synthesized small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a versatile scaffold for drug development, particularly in targeting inflammatory pathways and microbial infections. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and therapeutic applications.
Recent literature indicates that 6-Amino-3-(2,4-dichlorophenyl)picolinic acid exhibits promising inhibitory effects on key enzymes involved in inflammatory responses, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound showed potent anti-inflammatory activity in vitro, with IC50 values in the low micromolar range. The study also highlighted the compound's ability to modulate cytokine production, suggesting its potential as a lead candidate for treating chronic inflammatory diseases.
In addition to its anti-inflammatory properties, 6-Amino-3-(2,4-dichlorophenyl)picolinic acid has been investigated for its antimicrobial activity. A recent preprint on BioRxiv reported that this compound, when conjugated with silver nanoparticles, exhibited enhanced bactericidal effects against multi-drug resistant strains of Staphylococcus aureus and Escherichia coli. The synergy between the picolinic acid derivative and silver nanoparticles was attributed to the disruption of bacterial cell membranes and inhibition of essential metabolic pathways.
The synthesis of 6-Amino-3-(2,4-dichlorophenyl)picolinic acid has also seen advancements. A 2024 paper in Organic & Biomolecular Chemistry described a novel, high-yield synthetic route using palladium-catalyzed cross-coupling reactions. This method not only improved the overall yield (up to 85%) but also reduced the formation of by-products, making it more suitable for large-scale production. The authors emphasized the scalability of this approach, which could facilitate further preclinical studies.
Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 6-Amino-3-(2,4-dichlorophenyl)picolinic acid. A recent review in Drug Discovery Today pointed out that the compound's relatively low bioavailability and rapid clearance in vivo could limit its therapeutic utility. However, ongoing research into prodrug formulations and nano-delivery systems aims to address these limitations, with preliminary results showing improved plasma half-life and tissue distribution.
In conclusion, 6-Amino-3-(2,4-dichlorophenyl)picolinic acid (CAS: 1261939-05-2) represents a promising candidate for further drug development, particularly in the areas of inflammation and infection. Continued research into its mechanism of action, structural optimization, and delivery systems will be crucial for translating these findings into clinical applications. The compound's versatility and efficacy underscore its potential as a valuable tool in chemical biology and medicinal chemistry.
1261939-05-2 (6-Amino-3-(2,4-dichlorophenyl)picolinic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)